Cas no 1021207-91-9 (2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine)

• Product Name: 2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine
• CAS No: 1021207-91-9
• MF: C₂₀H₂₈N₂O₆S₃
• MW: 488.641121864319
• CID: 5380809
• Update Time: 2025-07-11

2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexylsulfonyl-N-(2,2-dimethoxyethyl)-4-(4-methylphenyl)sulfonyl-1,3-thiazol-5-amine
• 2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine

• Inchi： 1S/C20H28N2O6S3/c1-14-9-11-16(12-10-14)30(23,24)19-18(21-13-17(27-2)28-3)29-20(22-19)31(25,26)15-7-5-4-6-8-15/h9-12,15,17,21H,4-8,13H2,1-3H3
• InChI Key： MUUCIWNBNWPDEN-UHFFFAOYSA-N
• SMILES： S1C(NCC(OC)OC)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1S(C1CCCCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine

Introduction to 2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine (CAS No. 1021207-91-9)

2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine, identified by its CAS number 1021207-91-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its sulfonyl and amine functional groups, contribute to its unique chemical properties and biological interactions.

The compound's molecular structure is characterized by a thiazole core substituted with cyclohexanesulfonyl, 2,2-dimethoxyethyl, and 4-methylbenzenesulfonyl groups. These substituents not only enhance the compound's solubility and stability but also play a crucial role in modulating its biological activity. The presence of multiple polar functional groups makes this molecule an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in various pharmacological contexts. Thiazole-based compounds have shown promise as antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The specific arrangement of functional groups in 2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine suggests that it may exhibit similar beneficial effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclohexanesulfonyl group is particularly critical, as it imparts steric hindrance and enhances binding affinity to biological targets. Similarly, the 2,2-dimethoxyethyl moiety contributes to the molecule's overall solubility and bioavailability.

The pharmacological profile of 2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine has been the subject of extensive research. Studies have indicated that this compound interacts with various enzymes and receptors involved in inflammatory pathways. Its ability to modulate these pathways makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, preliminary studies suggest that 2-(cyclohexanesulfonyl)-N-(2,2-dimethoxyethyl)-4-(4-methylbenzenesulfonyl strong >)-1,3-thiazol-5-amine may have neuroprotective effects. This is particularly intriguing given the increasing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and interact with neuroprotective targets could make it a valuable therapeutic agent in this context.

The role of thiazole derivatives in cancer therapy has also been extensively explored. Research indicates that these compounds can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The structural features of 2-(< strong >cyclohexanesulfonyl strong >)-N-(< strong > 2 , 2 - dimethoxyethyl strong >)-4-(< strong > 4 - methylbenzenesulfonyl strong >)-1 , 3 - thiazol - 5 - amine make it a promising candidate for further investigation in oncology research.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to ensure effective delivery to target sites. In the case of 2-(< strong >cyclohexanesulfonyl strong >)-N-(< strong > 2 , 2 - dimethoxyethyl strong >)-4-(< strong > 4 - methylbenzenesulfonyl strong >)-1 , 3 - thiazol - 5 - amine , researchers have focused on improving its bioavailability through structural modifications. These modifications aim to enhance solubility while maintaining or improving binding affinity to biological targets.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full therapeutic potential. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new applications for thiazole derivatives like this one. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into clinical practice.

In conclusion, 2-(< strong >cyclohexanesulfonyl strong >)-N-(< strong > 2 , 2 - dimethoxyethyl strong >)-4-(< strong > 4 - methylbenzenesulfonyl strong >)-1 , 3 - thiazol - 5 - amine (CAS No. 1021207-91-9) is a versatile organic compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development.